Cas no 2229363-89-5 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethane-1-sulfonyl fluoride)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethane-1-sulfonyl fluoride
• CAS No: 2229363-89-5
• MF: C₁₁H₁₇FO₂S
• MW: 232.314885854721
• CID: 6367732
• PubChem ID: 165705911
• Update Time: 2025-08-04

2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethane-1-sulfonyl fluoride
• 2229363-89-5
• 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl fluoride
• EN300-1988934

• Inchi： 1S/C11H17FO2S/c1-11(2)9-4-3-8(10(11)7-9)5-6-15(12,13)14/h3,9-10H,4-7H2,1-2H3
• InChI Key： OMVFHHLXVOQNJI-UHFFFAOYSA-N
• SMILES： S(CCC1=CCC2CC1C2(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 232.09332912g/mol
• Monoisotopic Mass: 232.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethane-1-sulfonyl fluoride

2-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2229363-89-5, known as 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl fluoride, is a highly specialized organic sulfur compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and the sulfonyl fluoride functional group, which endow it with distinctive chemical properties and potential applications in various industries.

The bicyclo[3.1.1]heptane framework is a key structural feature of this compound, characterized by its rigid and stable bicyclic system. This structure is often exploited in drug design due to its ability to mimic natural products and enhance bioavailability. Recent studies have highlighted the potential of such bicyclic systems in the development of novel pharmaceutical agents, particularly in the areas of antiviral and anticancer therapies.

The presence of the sulfonyl fluoride group further enhances the compound's versatility. Sulfonyl fluorides are known for their reactivity and ability to act as leaving groups in various substitution reactions, making them valuable intermediates in organic synthesis. In recent research, sulfonyl fluorides have been employed in the synthesis of bioactive molecules, including kinase inhibitors and protease inhibitors, which are critical components in modern drug discovery.

One of the most intriguing aspects of 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl fluoride is its potential as a building block for more complex molecules. Its rigid bicyclic structure provides a platform for further functionalization, enabling chemists to explore diverse substitution patterns and stereochemical outcomes. This has led to its use in the construction of biologically active compounds with tailored properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have further streamlined its production, making it more accessible for large-scale applications. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency and selectivity.

The application of 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl fluoride extends beyond traditional chemical synthesis into areas such as polymer science and materials engineering. Its unique combination of structural rigidity and reactivity makes it an ideal candidate for the development of high-performance materials with tailored mechanical and thermal properties.

From an environmental standpoint, the compound's stability and biodegradation characteristics are subjects of ongoing research. Understanding its fate in various ecosystems is crucial for ensuring sustainable practices in its production and use.

In conclusion, CAS No. 2229363-89-5, or 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethane-1-sulfonyl fluoride, represents a cutting-edge material with vast potential across multiple disciplines. Its distinctive structure and functional groups make it a valuable tool for researchers seeking to push the boundaries of organic chemistry and materials science.